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Compound of Interest

Compound Name: Atx II

Cat. No.: B3026492 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of the potent neurotoxin, Anemonia viridis toxin II (Atx II), is of utmost importance.

This guide provides immediate safety protocols, operational plans for handling and disposal,

and detailed procedural guidance to foster a secure laboratory environment and ensure the

integrity of research.

Atx II is a 47-amino acid peptide neurotoxin isolated from the sea anemone Anemonia sulcata

(also known as Anemonia viridis).[1] It is a potent modulator of voltage-gated sodium channels,

causing delayed inactivation and prolonging the action potential in excitable cells.[1][2] This

activity makes it a valuable tool in neurological and cardiac research but also necessitates

stringent safety measures due to its cardiotoxic and neurotoxic effects.[1][3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Atx II. All personnel must be trained in the proper use of PPE

before working with this toxin.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors when handling

solutions.

Face Shield

Recommended in addition to

safety goggles when there is a

high risk of splashing, such as

during the initial reconstitution

of the lyophilized powder or

during large-scale

preparations.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are required.

Consider double-gloving for

added protection, especially

when handling concentrated

solutions. Inspect gloves for

any tears or punctures before

use.

Respiratory Protection Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation of fine particles. A

risk assessment should be

conducted to determine the

specific type of respirator

required for handling solutions

in poorly ventilated areas.

Hazard and Toxicity Data
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The following table summarizes the known hazard and toxicity data for Atx II. This information

should be clearly communicated to all personnel handling the toxin.

Parameter Value Species/System Reference

Lethal Dose (LD50) 2 µg/kg
Crab (Carcinus

maenas)
[3]

Effective

Concentration (EC50)
~7 nM

Human embryonic

kidney 293 cells (for

Naᵥ1.1 and Naᵥ1.2

channels)

[3]

Dissociation Constant

(Kd)
76 ± 6 nM Type IIa Na+ channels [3]

Observed Effects in

Humans

Pain and itch-like

sensations
Intradermal injection [3]

Observed Effects in

Mammals

Cardiotoxic effects

(large increases in

heart rate)

Various [3]

Experimental Protocols and Workflow
Adherence to a strict, step-by-step protocol is essential for the safe and effective use of Atx II
in a laboratory setting.

Reconstitution of Lyophilized Atx II
Atx II is typically supplied as a lyophilized powder and must be reconstituted before use.[1]

Materials:

Vial of lyophilized Atx II

Appropriate solvent (e.g., sterile, distilled water or a specific buffer as per supplier

instructions)[1]

Calibrated micropipettes with sterile, filtered tips
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Vortex mixer

Personal Protective Equipment (as specified in Section 1)

Procedure:

Preparation: Don all required PPE. Work should be conducted in a designated area,

preferably within a chemical fume hood or biological safety cabinet.

Equilibration: Allow the vial of lyophilized Atx II to equilibrate to room temperature before

opening to prevent condensation.

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the specified volume of the appropriate solvent to the

vial.[1]

Gently swirl the vial to dissolve the powder. Avoid vigorous shaking or vortexing to prevent

denaturation of the peptide.

Aliquoting and Storage:

Once fully dissolved, it is recommended to prepare single-use aliquots to avoid repeated

freeze-thaw cycles.

Store the reconstituted aliquots at –20°C or as recommended by the supplier.[1] Properly

stored solutions are typically stable for at least three months.[1]
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Preparation Reconstitution Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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